Cas no 35515-70-9 ((2S)-3-(1-benzyl-1H-imidazol-4-yl)-2-acetamidopropanoic acid)

• Product Name: (2S)-3-(1-benzyl-1H-imidazol-4-yl)-2-acetamidopropanoic acid
• CAS No: 35515-70-9
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 5637456
• PubChem ID: 165924508
• Update Time: 2025-06-11

(2S)-3-(1-benzyl-1H-imidazol-4-yl)-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(1-benzyl-1H-imidazol-4-yl)-2-acetamidopropanoic acid
• EN300-28287534
• 35515-70-9

• Inchi： 1S/C15H17N3O3/c1-11(19)17-14(15(20)21)7-13-9-18(10-16-13)8-12-5-3-2-4-6-12/h2-6,9-10,14H,7-8H2,1H3,(H,17,19)(H,20,21)/t14-/m0/s1
• InChI Key： LEWCLWDZMAEDMM-AWEZNQCLSA-N
• SMILES： OC([C@H](CC1=CN(C=N1)CC1C=CC=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 287.12699141g/mol
• Monoisotopic Mass: 287.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.2Ų

Additional information on (2S)-3-(1-benzyl-1H-imidazol-4-yl)-2-acetamidopropanoic acid

Recent Advances in the Study of (2S)-3-(1-benzyl-1H-imidazol-4-yl)-2-acetamidopropanoic acid (CAS: 35515-70-9)

The compound (2S)-3-(1-benzyl-1H-imidazol-4-yl)-2-acetamidopropanoic acid (CAS: 35515-70-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of (2S)-3-(1-benzyl-1H-imidazol-4-yl)-2-acetamidopropanoic acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the benzyl-imidazole moiety and the acetamido-propanoic acid backbone, make it a versatile scaffold for drug development. Researchers have successfully utilized this compound in the design of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most promising applications of this compound is its potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to modulate the activity of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest that (2S)-3-(1-benzyl-1H-imidazol-4-yl)-2-acetamidopropanoic acid could serve as a lead compound for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Preliminary data indicate that derivatives of (2S)-3-(1-benzyl-1H-imidazol-4-yl)-2-acetamidopropanoic acid exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies suggest that these effects may be mediated through the inhibition of protein kinases involved in cell proliferation and survival.

The synthesis of (2S)-3-(1-benzyl-1H-imidazol-4-yl)-2-acetamidopropanoic acid has also been optimized in recent years, with several research groups reporting improved yields and purity. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency and sustainability of the synthetic process. These advancements are expected to facilitate the large-scale production of this compound for further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of (2S)-3-(1-benzyl-1H-imidazol-4-yl)-2-acetamidopropanoic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and pharmacodynamic studies. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations.

In conclusion, (2S)-3-(1-benzyl-1H-imidazol-4-yl)-2-acetamidopropanoic acid (CAS: 35515-70-9) represents a promising candidate for further investigation in drug discovery. Its multifaceted biological activities and synthetic versatility make it a valuable tool for the development of novel therapeutics. Future studies should aim to elucidate its mechanisms of action in greater detail and explore its potential in combination therapies.